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Compound of Interest

Compound Name: Benzoximate

CAS No.: 29356-13-6

Cat. No.: B1239414

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of Benzoximate using

mass spectrometry (MS). Detailed protocols for sample preparation and liquid chromatography-

tandem mass spectrometry (LC-MS/MS) analysis are outlined, along with expected

fragmentation patterns and quantitative data.

Introduction to Benzoximate and its Analysis
Benzoximate is an acaricide used to control mites on various crops.[1][2] Its chemical formula

is C18H18ClNO5, with a molecular weight of approximately 363.79 g/mol .[3][4][5] Due to its

potential impact on the environment and food safety, sensitive and specific analytical methods

are required for its detection and quantification.[5] Mass spectrometry, particularly when

coupled with liquid chromatography (LC-MS/MS), offers a robust and reliable platform for the

analysis of Benzoximate residues in various matrices.
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The fragmentation pattern of Benzoximate in mass spectrometry is key to its identification and

quantification. Under electrospray ionization (ESI) in positive mode, Benzoximate typically

forms a protonated molecule [M+H]+ at a mass-to-charge ratio (m/z) of 364.094.[6] A sodium

adduct [M+Na]+ at m/z 386.076 may also be observed.[6]

Collision-induced dissociation (CID) of the [M+H]+ precursor ion results in several characteristic

fragment ions. The primary fragmentation pathways involve the cleavage of the ester and ether

bonds within the molecule.

A proposed fragmentation pathway for Benzoximate is illustrated below:

[M+H]+ 
 m/z 364.094

m/z 199.016Loss of C7H5O2

m/z 105.034

Loss of C11H13ClNO3

m/z 183.992Loss of CH4

Click to download full resolution via product page

Caption: Proposed MS/MS fragmentation of Benzoximate.

Table 1: Key Mass Transitions for Benzoximate Analysis

Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z) Notes

364.094 199.016 105.034

Product ion 1 is

typically used for

quantification, while

product ion 2 is used

for confirmation.[6]
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

[7][8][9]

Materials:

Homogenized fruit or vegetable sample

Acetonitrile (ACN)

Magnesium sulfate (MgSO4), anhydrous

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) (optional, for highly pigmented samples)

50 mL centrifuge tubes

15 mL centrifuge tubes

Vortex mixer

Centrifuge

Protocol:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.
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Add the QuEChERS extraction salts (4 g MgSO4, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium citrate sesquihydrate).

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥3000 g for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE (dispersive solid-

phase extraction) tube containing 150 mg MgSO4, 50 mg PSA, and 50 mg C18. For samples

with high pigment content, 50 mg of GCB can be added.

Vortex for 30 seconds.

Centrifuge at ≥3000 g for 5 minutes.

Filter the supernatant through a 0.22 µm filter.

The extract is now ready for LC-MS/MS analysis.
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Extraction

Dispersive SPE Cleanup

1. Homogenized Sample (10g)

2. Add Acetonitrile (10mL)

3. Add QuEChERS Salts

4. Shake Vigorously (1min)

5. Centrifuge

6. Transfer Supernatant (1mL)

7. Add d-SPE Sorbents

8. Vortex (30s)

9. Centrifuge

10. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS sample preparation workflow.
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LC-MS/MS Analysis
Instrumentation:

Liquid Chromatograph coupled to a Tandem Mass Spectrometer (e.g., Triple Quadrupole or

Q-TOF)

Electrospray Ionization (ESI) source

LC Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 3 µm)

Mobile Phase A
Water with 5 mM ammonium acetate and 0.1%

formic acid

Mobile Phase B
Methanol with 5 mM ammonium acetate and

0.1% formic acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Gradient

10% B to 95% B over 8 minutes, hold at 95% B

for 2 minutes, return to 10% B and equilibrate

for 3 minutes.

MS Conditions:
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Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Capillary Voltage 3.5 kV

Source Temperature 120 °C

Desolvation Temperature 350 °C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 700 L/hr

Collision Gas Argon

Acquisition Mode Multiple Reaction Monitoring (MRM)

Quantitative Analysis and Method Performance
A validation of the analytical method should be performed to ensure its accuracy and reliability.

Key validation parameters include linearity, limit of detection (LOD), limit of quantification

(LOQ), accuracy (recovery), and precision (repeatability).

Table 2: Typical Method Performance for Pesticide Analysis using QuEChERS and LC-MS/MS

Parameter Typical Value Reference

Linearity (R²) > 0.99 [10]

LOQ 5 - 10 µg/kg [10]

Recovery 70 - 120% [11]

Repeatability (RSD) < 20% [10][11]

Note: These are typical values and should be experimentally determined for Benzoximate in

the specific matrix of interest.
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Benzoximate Mode of Action and Toxicological
Relevance
The precise mode of action of Benzoximate is not fully elucidated, but it is known to be a non-

systemic acaricide with contact and stomach action.[12] It is believed to disrupt the nervous

system of mites.[12] Due to its potential for environmental persistence and aquatic toxicity,

monitoring its residue levels is crucial.[5]

Benzoximate

Contact and Ingestion by Mites Environmental Monitoring Food Safety Monitoring

Nervous System Disruption

Acaricidal Effect (Mite Death)

Click to download full resolution via product page

Caption: Overview of Benzoximate's action and relevance.

Conclusion
The methods outlined in these application notes provide a robust framework for the sensitive

and selective analysis of Benzoximate in complex matrices. The combination of QuEChERS

sample preparation and LC-MS/MS detection allows for reliable quantification at low residue

levels, which is essential for ensuring food safety and monitoring environmental contamination.

Proper method validation is critical to ensure the accuracy and precision of the results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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